N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide

• Molecular Formula: C19H11Cl2F4N3OS
• Molecular Weight: 476.3 g/mol
• IUPAC Name: N-(2,6-dichlorophenyl)-2-[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C19H11Cl2F4N3OS/c20-12-2-1-3-13(21)17(12)28-16(29)9-30-18-26-14(8-15(27-18)19(23,24)25)10-4-6-11(22)7-5-10/h1-8H,9H2,(H,28,29)
• InChI Key: JVDHKRRDHXXEFW-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)NC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=C(C=C3)F)Cl

Description

N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide, also known as DAPA, is a small molecule inhibitor that has been used in scientific research for various purposes.

Mechanism of Action

N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide works by inhibiting the activity of an enzyme called Bruton's tyrosine kinase (BTK), which is involved in various signaling pathways in cells. By inhibiting BTK, N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide can block the activation of immune cells and reduce the production of inflammatory cytokines.
Biochemical and Physiological Effects:
N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to have several biochemical and physiological effects, including the inhibition of BTK activity, the reduction of cytokine production, and the induction of apoptosis in tumor cells. N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has also been shown to have a good safety profile in preclinical studies, with no significant toxic effects observed.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide in lab experiments is its high degree of purity, which ensures reproducibility and accuracy of results. Another advantage is its specificity for BTK, which allows for targeted inhibition of this enzyme. However, one limitation of using N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide is its relatively high cost compared to other small molecule inhibitors.

Future Directions

There are several future directions for the use of N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide in scientific research, including the development of new formulations and delivery methods, the investigation of its potential use in combination with other therapies, and the exploration of its potential use in other disease areas. Additionally, further research is needed to fully understand the mechanism of action of N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide and its potential side effects in humans.
Conclusion:
In conclusion, N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide is a small molecule inhibitor that has been used in scientific research for various purposes. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has shown promising results in preclinical studies and has the potential to be a valuable tool in the study of cancer, inflammation, and autoimmune diseases.

Synthesis Methods

The synthesis of N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide involves several steps, including the reaction of 2,6-dichloroaniline with 2-chloroacetyl chloride, followed by the reaction of the resulting intermediate with 4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinethiol and subsequent purification steps. The final product is a white crystalline solid with a high degree of purity.

Scientific Research Applications

N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been used in scientific research for various purposes, including the study of cancer, inflammation, and autoimmune diseases. In cancer research, N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to inhibit the growth of tumor cells and induce apoptosis. Inflammation research has shown that N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide can reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. In autoimmune disease research, N-(2,6-dichlorophenyl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}acetamide has been shown to inhibit the production of autoantibodies and reduce the severity of autoimmune symptoms.